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Compound of Interest

Compound Name: UCB-J

Cat. No.: B10831274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting Positron Emission Tomography (PET) scans using the [¹¹C]UCB-J radioligand in

human subjects. [¹¹C]UCB-J is a promising tracer for imaging synaptic vesicle glycoprotein 2A

(SV2A), offering a potential biomarker for synaptic density in various neurological and

psychiatric disorders.[1][2][3]

Introduction
Synaptic vesicle glycoprotein 2A (SV2A) is a protein ubiquitously present in presynaptic

terminals and is a crucial component of the synaptic vesicle cycle.[1][2] The PET radioligand

[¹¹C]UCB-J, which binds with high affinity and selectivity to SV2A, allows for the in-vivo

quantification of synaptic density in the human brain.[1][4][5] Studies have demonstrated its

utility in investigating synaptic alterations in conditions such as Alzheimer's disease, epilepsy,

and major depressive disorder.[3][6] [¹¹C]UCB-J exhibits favorable characteristics for a PET

tracer, including high brain uptake, fast kinetics, and excellent test-retest reproducibility.[1][2][3]

Quantitative Data Summary
The following tables summarize key quantitative data from human [¹¹C]UCB-J PET studies.

Table 1: Radiotracer Injection Parameters
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Parameter Value (Mean ± SD) Range Reference

Injected Radioactivity

(Test)
544 ± 145 MBq 306–702 MBq [1]

Injected Radioactivity

(Retest)
538 ± 150 MBq 358–715 MBq [1]

Specific Radioactivity

(Test)
107 ± 21 GBq/µmol 74–132 GBq/µmol [1]

Specific Radioactivity

(Retest)
135 ± 44 GBq/µmol 88–193 GBq/µmol [1]

Injected Mass (Test) 1.65 ± 0.30 µg 1.34–2.08 µg [1]

Injected Mass (Retest) 1.38 ± 0.46 µg 0.71–1.93 µg [1]

Radiochemical Purity > 99% N/A [1]

Table 2: PET Data Acquisition Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description Reference

PET Scanner
High Resolution Research

Tomograph (HRRT)
[1][3][7]

Injection Method
Intravenous bolus injection

over 1 minute
[1][3][7]

Scan Duration 90 - 120 minutes [1][3][7]

Dynamic Framing (120 min

scan)

6 x 0.5 min, 3 x 1 min, 2 x 2

min, 22 x 5 min (33 frames)
[1]

Dynamic Framing (90 min

scan)

6 x 0.5 min, 3 x 1 min, 2 x 2

min, 16 x 5 min (27 frames)
[3]

Attenuation Correction
6-minute transmission scan

performed before injection
[1]

Data Reconstruction

Motion-compensation ordered-

subsets expectation

maximization list-mode

algorithm for resolution-

recovery reconstruction

(MOLAR)

[3]

Experimental Protocols
Radioligand Synthesis
[¹¹C]UCB-J is synthesized via the C-¹¹C-methylation of the 3-pyridyl trifluoroborate precursor

using [¹¹C]methyl iodide through a Suzuki–Miyaura cross-coupling reaction. The final product is

purified by reversed-phase high-performance liquid chromatography and formulated in a saline

solution containing ethanol for injection.[8] The radiochemical purity of the final product should

exceed 99%.[1]

Subject Preparation
Informed Consent: Obtain written informed consent from all participants after a thorough

explanation of the study procedures and potential risks. The study protocol should be
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approved by the local Institutional Review Board (IRB).

Medical Screening: Perform a comprehensive medical history, physical examination, and

routine blood tests to ensure the subject is in good health.

Fasting: Subjects should fast for at least 4 hours prior to the PET scan to minimize any

potential metabolic effects on tracer distribution.

Intravenous and Arterial Cannulation: For full kinetic modeling, place an intravenous (IV)

catheter for radiotracer injection and an arterial catheter for blood sampling.[1]

PET Imaging and Data Acquisition
Positioning: Position the subject comfortably in the PET scanner with their head immobilized

to minimize motion artifacts.

Transmission Scan: Perform a transmission scan (e.g., 6 minutes) for attenuation correction

prior to the injection of the radiotracer.[1]

Radiotracer Injection: Administer a bolus injection of [¹¹C]UCB-J intravenously over 1 minute.

[1][3][7]

Dynamic PET Scan: Begin PET data acquisition simultaneously with the start of the injection

and continue for a total of 90 to 120 minutes.[1][3]

Arterial Blood Sampling: If performing full kinetic modeling, collect arterial blood samples

throughout the scan to measure the time course of the radiotracer in plasma and to analyze

for radiometabolites.[1][3][7]

Data Analysis
1. Full Kinetic Modeling (Arterial Input Function):

Metabolite Correction: Analyze arterial plasma samples to determine the fraction of

unmetabolized parent radiotracer over time.

Time-Activity Curves (TACs): Generate regional time-activity curves from the dynamic PET

images.
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Compartment Modeling: Fit the regional TACs using a one-tissue compartment (1T) model to

estimate the total volume of distribution (V T), which is a measure of tracer binding.[1][2] The

two-tissue compartment (2T) model can also be used for comparison.[1]

2. Simplified Quantification Methods (Reference Tissue Models):

For studies where arterial cannulation is not feasible, simplified methods can be employed.

Standardized Uptake Value Ratio (SUVR): This method involves calculating the ratio of

tracer uptake in a region of interest to that in a reference region with low SV2A density, such

as the centrum semiovale.[3][6] The optimal time window for SUVR calculation is 60-90

minutes post-injection.[3][6]

Reference Tissue Models: Methods like the Simplified Reference Tissue Model (SRTM) can

also be used to estimate binding potential (BP ND) without the need for an arterial input

function.
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UCB-J PET Scan Experimental Workflow
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Caption: Experimental workflow for a human UCB-J PET scan.
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[11C]UCB-J Binding to SV2A
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Caption: Binding of [11C]UCB-J to the SV2A receptor.
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UCB-J PET Data Analysis Pipeline
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Caption: Flowchart for the UCB-J PET data analysis pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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